Cas no 918-82-1 (3,3-dimethylpent-1-yne)

3,3-Dimethylpent-1-yne is a terminal alkyne with the molecular formula C7H12, characterized by a triple bond at the first carbon and two methyl groups at the third carbon. This structure imparts reactivity typical of terminal alkynes, making it useful in organic synthesis, particularly in Sonogashira coupling and other cross-coupling reactions. Its sterically hindered nature can influence selectivity in certain transformations. The compound is commonly employed as a building block in pharmaceuticals, agrochemicals, and material science due to its ability to introduce branched alkyl groups into molecular frameworks. It is typically stored under inert conditions to prevent degradation.

3,3-dimethylpent-1-yne structure

Product name:3,3-dimethylpent-1-yne

CAS No:918-82-1

MF:C₇H₁₂

MW:96.1701822280884

CID:997597

PubChem ID:309266

3,3-dimethylpent-1-yne Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethylpent-1-yne
- 4A5U8NFC43
- DTXSID20309249
- KQIIKSQUHGGYCU-UHFFFAOYSA-N
- 1-Pentyne,3-dimethyl-
- NSC211470
- NSC-211470
- UNII-4A5U8NFC43
- 3,3-Dimethyl-1-pentyne
- AKOS024260299
- 918-82-1
- 1-Pentyne, 3,3-dimethyl-
- EN300-180546
- Inchi： InChI=1S/C7H12/c1-5-7(3,4)6-2/h1H,6H2,2-4H3
- InChI Key： KQIIKSQUHGGYCU-UHFFFAOYSA-N
- SMILES： C#CC(C)(C)CC

Computed Properties

Exact Mass: 96.094
Monoisotopic Mass: 96.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 89.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 0.7032
Melting Point: -88.73°C (estimate)
Boiling Point: 70°C
Flash Point: °C
Refractive Index: 1.3908

3,3-dimethylpent-1-yne Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-180546-0.05g	3,3-dimethylpent-1-yne	918-82-1	95%	0.05g	$266.0	2023-09-19
Enamine	EN300-180546-0.1g	3,3-dimethylpent-1-yne	918-82-1	95%	0.1g	$396.0	2023-09-19
Aaron	AR006NQB-50mg	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	50mg	$391.00	2025-01-23
Aaron	AR006NQB-500mg	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	500mg	$1251.00	2025-01-23
Aaron	AR006NQB-10g	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	10g	$6782.00	2024-07-18
1PlusChem	1P006NHZ-250mg	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	250mg	$757.00	2025-02-21
1PlusChem	1P006NHZ-2.5g	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	2.5g	$2831.00	2024-04-20
Aaron	AR006NQB-250mg	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	250mg	$805.00	2025-01-23
A2B Chem LLC	AD09591-50mg	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	50mg	$315.00	2024-07-18
A2B Chem LLC	AD09591-10g	3,3-DIMETHYL-1-PENTYNE	918-82-1	95%	10g	$5208.00	2024-07-18